N-(3-chloro-2-methylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C14H11ClN2O2S/c1-9-11(15)6-4-7-12(9)16-14-10-5-2-3-8-13(10)20(18,19)17-14/h2-8H,1H3,(H,16,17)
• InChI Key: RUAXNIYXSBBWAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC2=NS(=O)(=O)C3=CC=CC=C32
• Molecular Formula: C14H11ClN2O2S
• Molecular Weight: 306.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide, also known as N-methyl-3-chlorobenzothiazol-2-amine 1,1-dioxide (MBCT), is a synthetic compound that has been used in the scientific research community for a variety of purposes. MBCT is a small molecule that is structurally similar to certain natural compounds found in the body, and it has been studied for its potential to interact with various enzymes and receptors in the body. MBCT has been used in the laboratory to study the effects of various drugs and compounds on the body, as well as for its potential applications in medical research.

Scientific Research Applications

Combination Therapy Enhancement

In combination with other chemotherapeutic agents, bistantrene has shown synergistic effects. For instance, it can enhance the therapeutic benefit of existing drugs by either improving their efficacy as monotherapy or reducing side effects. .

Broad-Spectrum Anti-Influenza Activity

Bistantrene derivatives have demonstrated antiviral properties, particularly against influenza viruses. These compounds inhibit viral replication and may serve as potential antiviral drugs. .

CCR-3 Receptor Antagonism in Asthma Treatment

Certain piperazine derivatives, including those related to bistantrene, act as CCR-3 receptor antagonists. These compounds have potential in the treatment of asthma by modulating inflammatory responses. .